2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide

• IUPAC Name: 2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C8H12ClN3O/c1-3-6-7(5-12(2)11-6)10-8(13)4-9/h5H,3-4H2,1-2H3,(H,10,13)
• InChI Key: VNDYOCRPPYXVRN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C=C1NC(=O)CCl)C
• Molecular Formula: C8H12ClN3O
• Molecular Weight: 201.65 g/mol

Description

2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide is a chemical compound that has been widely used in scientific research. It is a synthetic compound that has been developed for its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide is not well understood. However, it is believed to act as an inhibitor of various enzymes by binding to their active sites. The compound has been shown to inhibit the activity of proteases, kinases, and phosphodiesterases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide are not well characterized. However, it has been shown to have cytotoxic effects on various cancer cell lines. The compound has also been shown to have insecticidal and herbicidal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide in lab experiments include its ease of synthesis, high purity, and potential applications in various fields. However, the limitations include its unknown mechanism of action and potential toxicity.

Future Directions

For the research on 2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide include the development of new synthetic methods to produce the compound and its derivatives with improved properties. The compound can also be further studied to understand its mechanism of action and potential applications in medicine, agriculture, and industry. Additionally, the compound can be used as a starting material for the synthesis of new inhibitors of various enzymes with potential therapeutic applications.

Synthesis Methods

The synthesis of 2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide involves the reaction of 3-ethyl-1-methylpyrazole-4-carboxylic acid with thionyl chloride to produce 2-chloro-3-ethyl-1-methylpyrazole-4-carbonyl chloride. This intermediate is then reacted with acetamide to produce the final product, 2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

2-chloro-N-(3-ethyl-1-methylpyrazol-4-yl)acetamide has been extensively used in scientific research. It has been used as a starting material for the synthesis of various compounds with potential applications in medicine, agriculture, and industry. The compound has been used as a building block for the synthesis of pyrazole-based inhibitors of various enzymes, including proteases, kinases, and phosphodiesterases. It has also been used as a precursor for the synthesis of herbicides and insecticides.